Cas no 885280-04-6 (methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate)
Methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate is a fluorinated heterocyclic compound featuring a benzodiazole core with a carboxylate ester functional group at the 2-position. The fluorine substitution at the 6-position enhances its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural motif is useful in the development of biologically active molecules, particularly in medicinal chemistry for drug discovery. The ester group provides versatility for further derivatization, while the fluorine atom can influence metabolic stability and binding affinity. This compound is typically employed in research settings for the preparation of fluorinated heterocycles with potential therapeutic applications.
885280-04-6 structure
Product name:methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate
methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 6-fluoro-1H-benzo[d]imidazole-2-carboxylate
- 1H-Benzimidazole-2-carboxylicacid, 6-fluoro-, methyl ester
- 6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester
- methyl 6-fluoro-1H-benzimidazole-2-carboxylate
- methyl 5-fluoro-1H-benzo[d]imidazole-2-carboxylate
- 1H-Benzimidazole-2-carboxylic acid, 5-fluoro-, methyl ester (9CI)
- Methyl 6-fluoro-1H-benzimidazole-2-carboxylate (ACI)
- F2167-7062
- 885280-04-6
- SCHEMBL7707337
- DB-077828
- DTXSID50696275
- AKOS006294368
- AB26856
- Methyl6-fluoro-1H-benzo[d]imidazole-2-carboxylate
- EN300-3489228
- 5-FLUORO-1H-BENZOIMIDAZOLE-2-CARBOXYLIC ACID METHYL ESTER
- AKOS016010409
- Methyl 5-Fluorobenzimidazole-2-carboxylate
- MFCD06738306
- AB58044
- methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate
- SY305820
- AT11075
- METHYL 5-FLUORO-1H-1,3-BENZODIAZOLE-2-CARBOXYLATE
-
- MDL： MFCD06738306
- Inchi： 1S/C9H7FN2O2/c1-14-9(13)8-11-6-3-2-5(10)4-7(6)12-8/h2-4H,1H3,(H,11,12)
- InChI Key： KRUUHHRJIZQRSR-UHFFFAOYSA-N
- SMILES： O=C(C1NC2C(=CC(=CC=2)F)N=1)OC
Computed Properties
- Exact Mass: 194.04900
- Monoisotopic Mass: 194.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- Topological Polar Surface Area: 55A^2
- XLogP3: 1.8
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 347.3±34.0 °C at 760 mmHg
- Flash Point: 163.9±25.7 °C
- PSA: 54.98000
- LogP: 1.48860
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F600715-10mg |
6-Fluoro-1H-benzoimidazole-2-carboxylic Acid methyl ester |
885280-04-6 | 10mg |
$ 50.00 | 2022-06-04 | ||
| abcr | AB509878-100mg |
6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester; . |
885280-04-6 | 100mg |
€189.90 | 2024-04-15 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0219-25g |
6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester |
885280-04-6 | 96% | 25g |
¥61190.09 | 2025-01-20 | |
| Life Chemicals | F2167-7062-5g |
methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate |
885280-04-6 | 95%+ | 5g |
$670.0 | 2023-09-06 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-291343A-1g |
6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester, |
885280-04-6 | 1g |
￥5122.00 | 2023-09-05 | ||
| Life Chemicals | F2167-7062-0.25g |
methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate |
885280-04-6 | 95%+ | 0.25g |
$96.0 | 2023-09-06 | |
| eNovation Chemicals LLC | D966577-25g |
6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester |
885280-04-6 | 95% | 25g |
$7835 | 2024-07-28 | |
| abcr | AB509878-5 g |
6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester |
885280-04-6 | 5g |
€1,318.80 | 2022-07-29 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0219-1g |
6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester |
885280-04-6 | 96% | 1g |
1679.12CNY | 2021-05-07 | |
| Chemenu | CM154023-1g |
6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester |
885280-04-6 | 95% | 1g |
$*** | 2023-05-29 |
methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate Related Literature
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
-
Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
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Marie Versaevel,Maryam Riaz,Thomas Grevesse,Sylvain Gabriele Soft Matter, 2013,9, 6665-6676
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:885280-04-6)methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate
Purity:99%
Quantity:1g
Price ($):291.0